Cas no 34218-93-4 ((3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid)

(3β,7α)-3,7-Dihydroxychol-4-en-24-oic acid is a bile acid derivative characterized by hydroxyl groups at the 3β and 7α positions and a double bond at the C4-C5 position. This structure imparts unique biochemical properties, making it valuable in research applications, particularly in studies involving bile acid metabolism, lipid regulation, and nuclear receptor interactions (e.g., FXR, TGR5). Its stereospecific hydroxylation enhances selectivity in enzymatic and receptor-binding assays. The compound serves as a key intermediate in synthesizing more complex bile acid analogs. High purity and well-defined stereochemistry ensure reproducibility in experimental settings, supporting investigations into cholestatic disorders, metabolic pathways, and drug development targeting bile acid signaling.
(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid structure
34218-93-4 structure
Product Name:(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
CAS No:34218-93-4
MF:C24H38O4
MW:390.556128025055
CID:2052985
PubChem ID:5283977
Update Time:2025-10-28

(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Chemical and Physical Properties

Names and Identifiers

    • (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
    • 34218-93-4
    • 3beta,7alpha-Dihydroxychol-4-en-24-oic Acid
    • (4R)-4-[(3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • LMST04010216
    • F96114
    • CHEBI:196599
    • EX-A8368
    • Inchi: 1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h12,14,16-20,22,25-26H,4-11,13H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1
    • InChI Key: HCXLGXVBNGIUAC-YCBRVCGJSA-N
    • SMILES: O[C@@H]1CC2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

  • Exact Mass: 390.27700969g/mol
  • Monoisotopic Mass: 390.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 77.8Ų

(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1299698-1g
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
34218-93-4 95%
1g
$3300 2024-06-03
eNovation Chemicals LLC
Y1299698-1g
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
34218-93-4 95%
1g
$3300 2025-02-20
eNovation Chemicals LLC
Y1299698-1g
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
34218-93-4 95%
1g
$3300 2025-02-28

Additional information on (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid

Introduction to (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic Acid (CAS No. 34218-93-4)

(3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) is a naturally occurring bile acid derivative that has garnered significant attention in the field of pharmaceutical research and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 34218-93-4, is a critical intermediate in the synthesis of various therapeutic agents and has demonstrated promising biological activities. The unique structural features of this bile acid derivative contribute to its multifaceted roles in physiological and pathological processes, making it a subject of extensive scientific investigation.

The molecular structure of (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) consists of a steroidal backbone with hydroxyl groups at the 3beta and 7alpha positions, as well as a carboxylic acid group at the 24th carbon. This configuration imparts distinct chemical properties that make it a valuable candidate for drug development. The compound is primarily found in certain species of fish and amphibians, where it plays a role in lipid metabolism and detoxification processes. Its discovery and subsequent study have opened new avenues for understanding the mechanisms underlying various metabolic disorders.

In recent years, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has been the focus of numerous research studies due to its potential therapeutic applications. One of the most notable areas of investigation is its role in modulating cholesterol metabolism. Studies have shown that this bile acid derivative can influence the expression of key enzymes involved in cholesterol synthesis and transport, thereby offering a potential therapeutic strategy for hypercholesterolemia. The ability to regulate cholesterol levels is particularly significant given the global burden of cardiovascular diseases associated with high cholesterol.

Furthermore, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has demonstrated anti-inflammatory properties in preclinical studies. Chronic inflammation is a hallmark of many metabolic and autoimmune diseases, and inhibiting inflammatory pathways has been shown to ameliorate disease progression. Research indicates that this bile acid derivative can modulate the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses. By attenuating NF-κB signaling, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) may offer a novel approach to managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's potential in cancer therapy is another area of active investigation. Emerging evidence suggests that bile acids, including (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid), can influence cancer cell proliferation and apoptosis. Mechanistically, this bile acid derivative has been shown to interact with nuclear receptors such as farnesoid X receptor (FXR) and liver X receptors (LXR), which are critical regulators of cell growth and survival. By modulating the activity of these receptors, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) may have therapeutic implications in oncology.

In addition to its biological activities, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has been explored for its role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation in the brain. Studies have indicated that bile acids can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative damage and modulating inflammatory responses. The structural properties of (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) make it a promising candidate for developing treatments targeting neuroinflammation and oxidative stress.

The synthesis and pharmaceutical development of derivatives based on (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) are areas of ongoing research. Chemists have been working on optimizing synthetic routes to produce this compound in scalable quantities while maintaining high purity standards. Advances in synthetic methodologies have enabled the creation of modified versions of this bile acid derivative with enhanced bioavailability and targeted pharmacological effects. These derivatives hold promise for treating a range of diseases beyond their parent compound.

The regulatory landscape for compounds like ((() also plays a crucial role in their clinical translation. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Preclinical studies using (((((((CAS No.) must demonstrate not only biological activity but also low toxicity profiles. Phase I clinical trials have begun to evaluate the safety and pharmacokinetic properties of this compound in human subjects.

In conclusion, (<betaytrO

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited